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Compound of Interest

Compound Name: Diethylditelluride

Cat. No.: B15479550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety data and recommended

handling precautions for diethylditelluride. It is intended to inform researchers and

professionals in drug development and other scientific fields about the potential hazards

associated with this compound and to provide guidance on its safe use in a laboratory setting.

Disclaimer: Specific safety data for diethylditelluride is limited. The information presented

here is based on available data for closely related organotellurium compounds and general

safety principles for handling hazardous chemicals. A thorough risk assessment should be

conducted before any use of this compound.

Compound Identification and Properties
Diethylditelluride is an organotellurium compound. While detailed experimental data on its

physical and chemical properties are not readily available in the public domain, some basic

information has been identified.
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Property Value Source

CAS Number 26105-63-5 [1]

Molecular Formula C4H10Te2 [1]

Molecular Weight 313.32 g/mol [1]

Synonyms
Ethyl ditelluride, Diethyl

ditelluride
[1]

Purity
>95% (as commercially

available)
[1]

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for diethylditelluride is not

currently available. However, based on the known hazards of the closely related compound,

diethyl telluride, and the general toxicity of organotellurium compounds, diethylditelluride
should be handled as a hazardous substance with the following potential classifications:

Hazard Class Potential Classification Notes

Acute Toxicity, Oral Category 3: Toxic if swallowed

Inferred from diethyl telluride

data. Organotellurium

compounds are generally

toxic.

Acute Toxicity, Dermal
Category 3: Toxic in contact

with skin

Inferred from diethyl telluride

data.

Acute Toxicity, Inhalation Category 3: Toxic if inhaled
Inferred from diethyl telluride

data.

Flammability Flammable liquid and vapor
Inferred from diethyl telluride

data.

Potential Health Effects:
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Inhalation: May cause respiratory irritation, dizziness, headache, and nausea. Tellurium

compounds can impart a garlic-like odor to the breath.

Skin Contact: May cause skin irritation and may be absorbed through the skin, leading to

systemic toxicity.

Eye Contact: May cause serious eye irritation.

Ingestion: Toxic if swallowed. May cause gastrointestinal irritation, nausea, vomiting, and

systemic poisoning.

Handling and Storage Precautions
Due to the limited specific data, a conservative approach to handling and storage is essential.

Engineering Controls:

Work with diethylditelluride should be conducted in a well-ventilated chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).

A lab coat or chemical-resistant apron should be worn.

Closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.

Handling Procedures:

Avoid all direct contact with the substance.
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Do not breathe vapor or dust.

Handle in a chemical fume hood.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.

Use only non-sparking tools.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as oxidizing agents.

Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Do not let the product enter drains.

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis or use of diethylditelluride are not provided

in the safety-focused search results. Researchers should consult peer-reviewed scientific

literature for specific experimental procedures. One cited method for the synthesis of diethyl

telluride mentions the formation of diethylditelluride as a byproduct. This synthesis involves

the hydrazine hydrate-mediated reductive alkylation of tellurium.[3]

Visualizing Safe Handling and Hazard Mitigation
To further aid in the understanding of safe handling practices, the following diagrams illustrate

key workflows and logical relationships.
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Caption: Workflow for the safe handling of diethylditelluride.
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Caption: Hazard mitigation strategies for diethylditelluride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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